molecular formula C8H5KNO2+ B7805150 Phthalimide, potassium salt

Phthalimide, potassium salt

Cat. No.: B7805150
M. Wt: 186.23 g/mol
InChI Key: FYRHIOVKTDQVFC-UHFFFAOYSA-N
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Description

Potassium phthalimide is a chemical compound with the formula C8H4KNO2 . It is the potassium salt of phthalimide and usually presents as fluffy, very pale yellow crystals . It is used as an intermediate in the synthesis of N-alkylated phthalimides, which is involved in the preparation of primary amines (Gabriel synthesis) by the hydrolysis reaction .


Synthesis Analysis

Potassium phthalimide can be prepared by adding a hot solution of phthalimide in ethanol to a solution of potassium hydroxide in ethanol . The desired product precipitates out of the solution .


Molecular Structure Analysis

Potassium phthalimide crystallizes in polar layers of potassium cations coordinated by five O and three N centres alternating with apolar layers of stacked benzene subunits .


Chemical Reactions Analysis

Potassium phthalimide is a commercially available reagent used in the Gabriel synthesis of amines . It has been reported to undergo condensation with organic halide in dimethylformamide . It also reacts with sulfur monochloride in petroleum ether .


Physical and Chemical Properties Analysis

Potassium phthalimide has a molar mass of 185.221 g/mol . It appears as a light yellow solid and is soluble in water . Its melting point is greater than 300 °C .

Mechanism of Action

In the Gabriel synthesis, phthalimide is converted into its potassium salt by treatment with alcoholic KOH . The nitrogen of the phthalimide is deprotonated to create potassium phthalimide .

Safety and Hazards

Potassium phthalimide should be handled with care. Contact with skin and eyes should be avoided, and dust should not be inhaled . It is recommended to minimize dust generation and accumulation .

Future Directions

Phthalimides, including potassium phthalimide, are a privileged structural motif frequently found in natural products, pharmaceuticals, and organic materials . The target-oriented synthesis of functionalized phthalimides has presented long-standing challenges to the synthetic community . Therefore, future research may focus on developing new strategies for the construction of the phthalimide core .

Properties

IUPAC Name

potassium;isoindole-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5NO2.K/c10-7-5-3-1-2-4-6(5)8(11)9-7;/h1-4H,(H,9,10,11);/q;+1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FYRHIOVKTDQVFC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)NC2=O.[K+]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5KNO2+
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

186.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1074-82-4
Record name N-Potassiophthalimide
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=167070
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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